3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol

• IUPAC Name: 3-methyl-4-[(4-pyridin-3-yl-1,3-thiazol-2-yl)amino]phenol
• InChI: InChI=1S/C15H13N3OS/c1-10-7-12(19)4-5-13(10)17-15-18-14(9-20-15)11-3-2-6-16-8-11/h2-9,19H,1H3,(H,17,18)
• InChI Key: PQGFKOQKMYHLRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC2=NC(=CS2)C3=CN=CC=C3
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol, also known as MTT, is a chemical compound commonly used in scientific research for its unique biochemical and physiological effects. MTT has been shown to have a wide range of applications in various fields of study, including cancer research, drug development, and microbiology.

Scientific Research Applications

3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has been widely used in scientific research for its ability to measure cell viability and proliferation. 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol is commonly used in cytotoxicity assays to determine the effectiveness of drugs or other treatments on cancer cells. It has also been used in microbiology to study the growth and metabolism of bacteria and other microorganisms. In addition, 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has been used in drug development to screen potential drug candidates for their effectiveness in treating various diseases.

Mechanism of Action

3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol is a redox indicator that is reduced by mitochondrial dehydrogenases in living cells. The reduction of 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol leads to the formation of formazan, a purple colored product that can be measured spectrophotometrically. The amount of formazan produced is directly proportional to the number of viable cells in the sample. This mechanism of action allows 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol to be used as a reliable indicator of cell viability and proliferation.
Biochemical and Physiological Effects:
3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has been shown to have a variety of biochemical and physiological effects on living cells. It has been reported to induce oxidative stress and apoptosis in cancer cells, making it a promising candidate for cancer therapy. 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has also been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi. In addition, 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has been reported to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol has several advantages for lab experiments, including its ease of use, reliability, and cost-effectiveness. 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol assays are relatively simple and can be performed with standard laboratory equipment. The results of 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol assays are also highly reproducible, making it a reliable method for measuring cell viability and proliferation. However, 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol assays do have some limitations. 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol is not suitable for use with all cell types, and it may not accurately reflect the viability of cells in certain conditions, such as hypoxia or nutrient deprivation.

Future Directions

There are several future directions for research on 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol. One area of interest is the development of 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol-based therapies for cancer and other diseases. Researchers are also investigating the use of 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol in combination with other drugs or treatments to enhance their effectiveness. In addition, there is ongoing research into the mechanism of action of 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol and its effects on various cell types and conditions. Overall, 3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol is a promising compound with a wide range of applications in scientific research.

Synthesis Methods

3-methyl-4-{[4-(3-pyridinyl)-1,3-thiazol-2-yl]amino}phenol can be synthesized through a multi-step process starting with 3-methyl-4-nitrophenol and 3-pyridinyl-thiourea. The nitro group on the phenol ring is reduced to an amine group, and the thiourea group is then cyclized to form the thiazole ring. The final product is obtained through a coupling reaction between the amine group and the thiazole ring. This synthesis method has been well-established and is commonly used in research labs.